Cas no 4858-30-4 (1,3,4-Thiadiazole-2(3H)-thione,5-(decylthio)-)

• Product Name: 1,3,4-Thiadiazole-2(3H)-thione,5-(decylthio)-
• CAS No: 4858-30-4
• MF: C₁₂H₂₂N₂S₃
• MW: 290.511478900909
• CID: 334136
• PubChem ID: 3635873
• Update Time: 2025-04-19

1,3,4-Thiadiazole-2(3H)-thione,5-(decylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2(3H)-thione,5-(decylthio)-
• 5-decylsulfanyl-3H-1,3,4-thiadiazole-2-thione
• SCHEMBL18530868
• 4858-30-4
• NSC 12591
• DTXSID30394525
• NSC-12591
• NSC12591

• Inchi： 1S/C12H22N2S3/c1-2-3-4-5-6-7-8-9-10-16-12-14-13-11(15)17-12/h2-10H2,1H3,(H,13,15)
• InChI Key： STUOKTRFEREHEI-UHFFFAOYSA-N
• SMILES： S(C1=NNC(=S)S1)CCCCCCCCCC

Computed Properties

• Exact Mass: 290.09476
• Monoisotopic Mass: 290.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 379.3°Cat760mmHg
• Flash Point: 183.2°C
• Refractive Index: 1.607
• PSA: 24.39
• LogP: 5.43350